Cas no 28668-19-1 (1H-Pyrazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione,3-methyl-)

• Product Name: 1H-Pyrazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione,3-methyl-
• CAS No: 28668-19-1
• MF: C₆H₆N₄O₂
• MW: 166.13744020462
• CID: 276800
• PubChem ID: 277430
• Update Time: 2025-04-19

1H-Pyrazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione,3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione,3-methyl-
• 3-methyl-2,4-dihydropyrazolo[4,3-d]pyrimidine-5,7-dione
• 3-methyl-1(2),4-dihydro-pyrazolo[4,3-d]pyrimidine-5,7-dione
• 3-Methyl-1,4-dihydro-pyrazolo[4,3-d]pyrimidin-5,7-dion
• 3-methyl-1,4-dihydro-pyrazolo[4,3-d]pyrimidine-5,7-dione
• 3-methyl-2h-pyrazolo[4,3-d]pyrimidine-5,7(4h,6h)-dione
• 3-Methylpyrazolo< 4,3-d> pyrimidin-5,7-dion
• AC1L5LWO
• AC1Q6KEG
• AG-K-73474
• AR-1F4205
• CTK4G1859
• NSC126305
• DTXSID80298802
• 3-Methyl-1H-pyrazolo[4,3-d]pyrimidine-5,7-diol
• 28668-19-1
• SCHEMBL22609431
• NSC-126305
• 3-Methyl-1,4-dihydro-5H-pyrazolo[4,3-d]pyrimidine-5,7(6H)-dione
• 3-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidine-5,7-dione

• Inchi： 1S/C6H6N4O2/c1-2-3-4(10-9-2)5(11)8-6(12)7-3/h1H3,(H,9,10)(H2,7,8,11,12)
• InChI Key： PGSUDFAXDCCGPI-UHFFFAOYSA-N
• SMILES： O=C1C2C(=C(C)NN=2)NC(N1)=O

Computed Properties

• Exact Mass: 166.04918
• Monoisotopic Mass: 166.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 86.9Ų

Experimental Properties

• Density: 1.522
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.615
• PSA: 86.88
• LogP: -0.75210